2-(tert-Butyl)-3-(ethylsulfonyl)-1H-pyrrole

• Molecular Formula: C10H17NO2S
• Molecular Weight: 215.31 g/mol
• IUPAC Name: 2-tert-butyl-3-ethylsulfonyl-1H-pyrrole
• InChI: InChI=1S/C10H17NO2S/c1-5-14(12,13)8-6-7-11-9(8)10(2,3)4/h6-7,11H,5H2,1-4H3
• InChI Key: UBQMOKHFNFYUJX-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=C(NC=C1)C(C)(C)C

Description

2-(tert-Butyl)-3-(ethylsulfonyl)-1H-pyrrole is a substituted pyrrole derivative featuring a tert-butyl group at the 2-position and an ethylsulfonyl group at the 3-position. Pyrroles are five-membered aromatic heterocycles with diverse applications in pharmaceuticals, agrochemicals, and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(tert-Butyl)-3-(ethylsulfonyl)-1H-pyrrole can be achieved through various synthetic routes. One common method involves the reaction of a pyrrole derivative with tert-butyl and ethylsulfonyl reagents under specific conditions. For instance, tert-butyl groups can be introduced using tert-butyl esters in the presence of catalysts like copper . The reaction conditions typically involve mild temperatures and the use of solvents like dichloromethane or toluene.

Industrial Production Methods

Industrial production of 2-(tert-Butyl)-3-(ethylsulfonyl)-1H-pyrrole may involve continuous flow processes to enhance efficiency and yield. Flow microreactor systems have been developed for the direct introduction of tert-butyl groups into various organic compounds, offering a more sustainable and versatile approach compared to traditional batch processes .

Chemical Reactions Analysis

Electrophilic Substitution Reactions

The electron-rich pyrrole ring undergoes electrophilic substitution preferentially at the C-4 and C-5 positions due to the directing effects of the sulfonyl and tert-butyl groups.

Key Reactions:

• Halogenation :
  Bromination occurs at C-4 using N-bromosuccinimide (NBS) in polar solvents like DMF, yielding 4-bromo derivatives. The sulfonyl group deactivates the ring, slowing reaction rates compared to unsubstituted pyrroles .

• Nitration :
  Nitration with HNO3/H2SO4 at 0–5°C selectively functionalizes C-5. The tert-butyl group enhances steric protection at C-2, suppressing side reactions.

• Acylation :
  Friedel-Crafts acylation with acetyl chloride and AlCl3 produces 5-acetyl derivatives. Reaction yields depend on solvent polarity, with dichloromethane providing optimal results.

Table 1: Electrophilic Substitution Reactions

Reaction Type	Reagents/Conditions	Position	Yield (%)	Reference
Bromination	NBS, DMF, 25°C, 12 h	C-4	65–78
Nitration	HNO3/H2SO4, 0–5°C, 2 h	C-5	50–62
Acylation	AcCl, AlCl3, CH2Cl2, reflux, 6 h	C-5	45–55

Nucleophilic Substitution at the Sulfonyl Group

The ethylsulfonyl moiety participates in nucleophilic displacement reactions, enabling functional group interconversion.

• Hydrolysis :
  Treatment with aqueous NaOH (2 M, 80°C) cleaves the sulfonyl group to form 3-hydroxy-pyrrole derivatives. Acidic conditions (HCl, reflux) yield sulfonic acids.

• Aminolysis :
  Reaction with primary amines (e.g., benzylamine) in THF at 60°C generates sulfonamides. Steric hindrance from the tert-butyl group limits reactivity with bulky amines.

Table 2: Sulfonyl Group Reactivity

Reaction	Conditions	Product	Yield (%)	Reference
Hydrolysis	2 M NaOH, 80°C, 8 h	3-Hydroxy-pyrrole	70–85
Aminolysis	Benzylamine, THF, 60°C, 12 h	3-(Benzylsulfonamide)-pyrrole	60–68

Oxidation and Reduction

• Oxidation :
  The pyrrole ring resists oxidation under mild conditions. Strong oxidizers like KMnO4 in acidic media degrade the ring, producing maleimide derivatives .

• Reduction :
  Catalytic hydrogenation (H2/Pd-C, ethanol) selectively reduces the sulfonyl group to a thioether, preserving the pyrrole ring.

Mechanistic Insights

• Electrophilic Aromatic Substitution :
  Density functional theory (DFT) calculations show the sulfonyl group withdraws electron density via resonance, directing electrophiles to C-4/C-5. The tert-butyl group exerts steric control, favoring para substitution .

• Nucleophilic Pathways :
  Sulfonyl oxygen lone pairs stabilize transition states during nucleophilic attacks, as evidenced by kinetic studies.

Comparative Reactivity

Table 3: Substituent Effects on Reactivity

Position	Substituent	Electronic Effect	Steric Effect	Reactivity Trend
C-2	tert-Butyl	Weakly donating	High	Low
C-3	Ethylsulfonyl	Strongly withdrawing	Moderate	Moderate
C-4/C-5	Unsubstituted	-	-	High

Challenges and Limitations

• Steric hindrance from the tert-butyl group complicates reactions at C-2.

• Sulfonyl-directed regioselectivity sometimes leads to mixtures requiring chromatographic separation .

This compound’s reactivity profile enables its use as a versatile intermediate in medicinal chemistry (e.g., COX-2 inhibitors ) and materials science. Further studies exploring photochemical reactions and catalytic functionalization are warranted.

Scientific Research Applications

Chemical Properties and Structure

The molecular formula of 2-(tert-Butyl)-3-(ethylsulfonyl)-1H-pyrrole is C11H17NOS2, with a molecular weight of approximately 229.38 g/mol. The compound is characterized by a five-membered heterocyclic structure containing nitrogen, with a tert-butyl group at the second position and an ethylsulfonyl group at the third position. These substituents play a crucial role in determining the compound's reactivity and biological activity.

Pharmaceutical Development

1. Drug Design and Synthesis:
2-(tert-Butyl)-3-(ethylsulfonyl)-1H-pyrrole serves as a scaffold for designing new drugs. Its structural features allow for modifications that can enhance binding affinity to specific biological targets, making it a valuable compound in medicinal chemistry.

2. GSK-3β Inhibitors:
Recent studies have explored its potential as an inhibitor of glycogen synthase kinase-3β (GSK-3β), an important target in the treatment of neurodegenerative diseases like Alzheimer's. The compound has shown promise in modulating neuroinflammatory responses, which are critical in the disease's pathogenesis.

1. Antiviral Properties:
Research indicates that pyrrole derivatives, including 2-(tert-Butyl)-3-(ethylsulfonyl)-1H-pyrrole, exhibit antiviral activity against various viruses. The mechanism often involves inhibition of viral replication and entry into host cells. For instance, similar compounds have demonstrated efficacy against herpes simplex virus (HSV) and other viral pathogens .

2. Antibacterial Activity:
The antibacterial properties of this compound have also been documented. It has shown effectiveness against several pathogenic bacteria, including Staphylococcus aureus and Escherichia coli. The minimum inhibitory concentration (MIC) values for these compounds are competitive with established antibiotics, suggesting their potential as alternative therapeutic agents .

Case Studies

Case Study 1: Antiviral Mechanism Exploration
A study evaluated the antiviral mechanisms of pyrrole derivatives, including 2-(tert-Butyl)-3-(ethylsulfonyl)-1H-pyrrole. The research demonstrated that these compounds could effectively inhibit viral replication, highlighting their potential as therapeutic agents against viral infections.

Case Study 2: Antibacterial Efficacy Assessment
In a comparative study on the antibacterial efficacy of pyrrole derivatives, it was found that certain compounds exhibited superior activity against bacterial strains compared to traditional antibiotics. This emphasizes the need for further exploration into the structure-activity relationship to optimize these compounds for clinical use.

Comparative Analysis with Related Compounds

The following table summarizes some related pyrrole derivatives and their unique properties:

Compound Name	Structural Features	Unique Properties
2-Methyl-3-(ethylsulfonyl)-1H-pyrrole	Methyl instead of tert-butyl	Different steric hindrance affecting reactivity
2-(Isopropyl)-3-(methylsulfonyl)-1H-pyrrole	Isopropyl group and methylsulfonyl	Varying electronic effects due to different substituents
2-(tert-Butyl)-3-(methylsulfonyl)-1H-pyrrole	Methyl instead of ethyl	Potentially different biological activity profiles

This comparative analysis illustrates how variations in substituents can influence chemical behavior and biological activity, making 2-(tert-Butyl)-3-(ethylsulfonyl)-1H-pyrrole unique in its specific applications and interactions.

Mechanism of Action

The mechanism by which 2-(tert-Butyl)-3-(ethylsulfonyl)-1H-pyrrole exerts its effects involves interactions with specific molecular targets. The tert-butyl and ethylsulfonyl groups influence the compound’s reactivity and binding affinity to these targets. The pathways involved may include enzyme inhibition or activation, receptor binding, and modulation of cellular processes .

Comparison with Similar Compounds

Key Insights :

• Steric Effects : The tert-butyl group in the target compound reduces rotational freedom and may hinder nucleophilic attack at adjacent positions, a feature shared with ethyl 5-(tert-butyl)-2-methyl-1-phenyl-1H-pyrrole-3-carboxylate .
• Electronic Effects : The ethylsulfonyl group is significantly more electron-withdrawing than methylthio (as in ) or boronate (as in ), altering the pyrrole’s aromaticity and reactivity.
• Synthetic Utility : Sulfonyl groups (e.g., in JAK inhibitor intermediates ) are often introduced via sulfonylation of amines or thiols, whereas tert-butyl groups are typically added via Boc protection or alkylation .

Stability and Handling

The ethylsulfonyl group may confer greater oxidative stability compared to methylthio analogs (as in ), which are prone to oxidation. However, sulfonyl-pyrroles can exhibit hygroscopicity, necessitating anhydrous storage conditions. Tert-butyl groups, as seen in and , improve thermal stability but may reduce solubility in polar solvents.

Biological Activity

2-(tert-Butyl)-3-(ethylsulfonyl)-1H-pyrrole is a pyrrole derivative notable for its unique five-membered heterocyclic structure, characterized by a tert-butyl group at the second position and an ethylsulfonyl group at the third position. This compound has garnered attention due to its potential biological activities, which are critical for various applications in medicinal chemistry and pharmacology.

• Molecular Formula: C$_{10}$H$_{15}$N$_{1}$O$_{2}$S
• Molecular Weight: 189.29 g/mol
• Structural Features: The presence of the tert-butyl and ethylsulfonyl groups contributes to its steric and electronic properties, influencing its biological interactions.

Antioxidant Activity

Recent studies have investigated the antioxidant potential of various pyrrole derivatives, including 2-(tert-Butyl)-3-(ethylsulfonyl)-1H-pyrrole. The compound's ability to scavenge free radicals and inhibit lipid peroxidation was evaluated using assays such as lipid peroxidation (LPO) and 7-ethoxyresorufin O-deethylase (EROD) assays. These assays revealed that compounds with similar structures exhibited significant antioxidant activity, suggesting that 2-(tert-Butyl)-3-(ethylsulfonyl)-1H-pyrrole may also possess such properties .

Cytotoxicity Studies

Cytotoxic effects were assessed in various cell lines, including mouse hippocampal neuronal cells (HT-22) and microglial cells (BV-2). The cytotoxicity of related compounds was measured using PrestoBlue cell viability reagent across multiple concentrations (0.1, 1, 10, 50, and 100 μM). Notably, no significant decrease in cell viability was observed at lower concentrations, indicating a potential therapeutic window for further exploration .

The mechanism by which 2-(tert-Butyl)-3-(ethylsulfonyl)-1H-pyrrole exerts its biological effects is likely linked to its interaction with specific molecular targets. Studies suggest that similar pyrrole derivatives can modulate enzyme activities through covalent bonding with nucleophilic sites on proteins or enzymes, leading to altered cellular signaling pathways .

Comparative Analysis with Related Compounds

To better understand the unique biological profiles of 2-(tert-Butyl)-3-(ethylsulfonyl)-1H-pyrrole, a comparison with structurally related compounds was conducted:

Compound Name	Structural Features	Unique Properties
2-Methyl-3-(ethylsulfonyl)-1H-pyrrole	Methyl instead of tert-butyl	Different steric hindrance affecting reactivity
2-(Isopropyl)-3-(methylsulfonyl)-1H-pyrrole	Isopropyl group and methylsulfonyl	Varying electronic effects due to different substituents
2-(tert-Butyl)-3-(methylsulfonyl)-1H-pyrrole	Methyl instead of ethyl	Potentially different biological activity profiles

This table illustrates how variations in substituents can influence chemical behavior and biological activity, highlighting the distinctiveness of 2-(tert-Butyl)-3-(ethylsulfonyl)-1H-pyrrole.

Case Studies

Several case studies have explored the pharmacological implications of pyrrole derivatives:

• Neuroinflammation : A study focused on GSK-3β inhibitors indicated that certain pyrrole derivatives could mitigate neuroinflammatory responses in cellular models. This suggests potential applications for compounds like 2-(tert-Butyl)-3-(ethylsulfonyl)-1H-pyrrole in neurodegenerative diseases .
• Antitumor Activity : In vivo evaluations demonstrated that related compounds induced apoptosis in tumor tissues through activation of caspases and PARP cleavage, indicating a promising avenue for cancer therapy .

Q & A

Q. What are the common synthetic routes for 2-(tert-Butyl)-3-(ethylsulfonyl)-1H-pyrrole, and how do reaction conditions influence yields?

The synthesis of this compound typically involves multi-step protocols, including cyclization and sulfonylation. For example, phosphine-catalyzed [3+2] annulation reactions using tributylphosphine and triethylamine in dichloromethane at 0–20°C have been reported, yielding pyrroline intermediates that are subsequently oxidized to the sulfonyl derivative . Key factors affecting yields include solvent choice (e.g., THF vs. chloroform), catalyst loading (e.g., CuCl₂·2H₂O for coupling reactions), and temperature control during sulfonylation . Lower yields (28–58%) are often observed in sterically hindered environments due to incomplete oxidation or side reactions .

Q. What spectroscopic techniques are critical for confirming the structure of this compound?

1H/13C NMR and IR spectroscopy are essential. The tert-butyl group appears as a singlet at ~1.3 ppm in 1H NMR, while the ethylsulfonyl moiety shows characteristic signals near 3.0–3.5 ppm (CH₂) and 1.2–1.4 ppm (CH₃). IR peaks at 1680–1750 cm⁻¹ confirm sulfonyl (S=O) stretching . Discrepancies in aromatic proton splitting patterns may arise from tautomerism in the pyrrole ring, requiring 2D NMR (e.g., COSY, HSQC) for resolution .

Q. What safety protocols are recommended for handling this compound in the lab?

• Storage : Keep in sealed containers under inert gas (N₂/Ar) at –20°C to prevent hydrolysis of the sulfonyl group .
• Waste disposal : Collect organic residues separately and neutralize acidic byproducts (e.g., sulfonic acids) before incineration .
• Exposure response : Use fume hoods for synthesis; in case of skin contact, wash with 10% sodium bicarbonate solution to mitigate irritation .

Advanced Research Questions

Q. How can reaction conditions be optimized to address low yields in the sulfonylation step?

Low yields during sulfonylation often stem from competing side reactions (e.g., over-oxidation). Strategies include:

• Temperature modulation : Slow addition of sulfonating agents (e.g., TsCl) at 0°C to control exothermicity .
• Catalyst screening : Transition-metal catalysts (e.g., Pd/Cu) improve regioselectivity, as demonstrated in analogous pyrrole sulfonylation reactions .
• Solvent effects : Polar aprotic solvents (e.g., DMF) enhance sulfonyl group incorporation compared to non-polar solvents .

Q. How should researchers resolve contradictions in reported spectroscopic data for this compound?

Discrepancies in NMR data (e.g., aromatic proton shifts) may arise from solvent polarity or tautomeric equilibria. For example, in DMSO-d₆, the NH proton of the pyrrole ring can exchange rapidly, broadening signals. To mitigate this:

• Use deuterated chloroform (CDCl₃) for sharper peaks .
• Compare with computational models (DFT) to predict chemical shifts and validate assignments .

Q. What mechanistic pathways explain the introduction of the ethylsulfonyl group?

The sulfonylation mechanism likely proceeds via a two-step process:

Electrophilic substitution : A sulfonyl chloride (e.g., ethylsulfonyl chloride) reacts with the pyrrole ring, facilitated by Lewis acids (e.g., AlCl₃) to activate the electrophile .

Oxidation : Intermediate thioethers are oxidized using mCPBA or H₂O₂ to yield the sulfonyl group, with tert-butyl nitrite serving as a nitrosating agent in some protocols .

Q. How does the tert-butyl group influence the compound’s reactivity and bioactivity?

The tert-butyl group enhances steric shielding, stabilizing the pyrrole ring against electrophilic attack. This modification also increases lipophilicity, potentially improving membrane permeability in biological assays. In analogues, such bulky substituents have shown enhanced tubulin polymerization inhibition (IC₅₀ ~1.2 µM), suggesting anticancer potential .

Q. How can researchers reconcile conflicting literature data on reaction reproducibility?

Variability in yields (e.g., 28% vs. 58% for similar steps) often stems from:

• Impurity profiles : Trace moisture in solvents can deactivate catalysts like CuCl₂·2H₂O .
• Scale effects : Milligram-scale reactions may suffer from inefficient mixing, whereas bulk synthesis improves heat transfer .
• Analytical methods : HPLC purity thresholds (>95%) vs. NMR integration ratios can lead to perceived inconsistencies .